Cas no 883554-11-8 (m-PEG4-Boc)

• Product Name: m-PEG4-Boc
• CAS No: 883554-11-8
• MF: C₁₄H₂₈O₆
• MW: 292.368525505066
• MDL: MFCD26388566
• CID: 2149399
• PubChem ID: 44622260
• Update Time: 2025-11-01

m-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}propionate
• m-PEG4-Boc
• 1,1-Dimethylethyl 4,7,10,13-tetraoxatetradecanoate (ACI)
• 2,5,8,11-Tetraoxatetradecan-14-oic acid, 1,1-dimethylethyl ester (9CI)
• tert-Butyl 2,5,8,11-tetraoxatetradecan-14-oate
• M-PEG4-T-BUTYLESTER
• MFCD26388566
• HY-141395
• 883554-11-8
• JUINYDFUOXIVCX-UHFFFAOYSA-N
• AKOS040742015
• tert-Butyl 3-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}propionate/m-PEG4-t-butyl ester
• C70809
• tert-butyl 3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanoate
• mPEG3-t-butyl ester
• DB-335652
• m-PEG4-t-butyl ester
• MS-24182
• 2,5,8,11-Tetraoxatetradecan-14-oic acid, 1,1-dimethylethyl ester
• CS-0114498
• BP-22413
• mPEG3-CH2CH2COOtBu
• SCHEMBL1781057

• MDL： MFCD26388566
• Inchi： 1S/C14H28O6/c1-14(2,3)20-13(15)5-6-17-9-10-19-12-11-18-8-7-16-4/h5-12H2,1-4H3
• InChI Key： JUINYDFUOXIVCX-UHFFFAOYSA-N
• SMILES： O=C(CCOCCOCCOCCOC)OC(C)(C)C

Computed Properties

• Exact Mass: 292.18858861g/mol
• Monoisotopic Mass: 292.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on m-PEG4-Boc

Recent Advances in m-PEG4-Boc (883554-11-8) Research: Applications and Innovations in Chemical Biology and Medicine

The compound m-PEG4-Boc (CAS: 883554-11-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and targeted therapy. This research brief synthesizes the latest findings on m-PEG4-Boc, highlighting its structural properties, synthetic utility, and emerging roles in therapeutic development. Recent studies underscore its importance as a polyethylene glycol (PEG)-based linker with a Boc (tert-butoxycarbonyl) protecting group, which enhances solubility and stability in bioconjugation reactions.

One of the pivotal advancements in m-PEG4-Boc research involves its application in PROTAC (Proteolysis Targeting Chimeras) technology. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that m-PEG4-Boc serves as a critical spacer in PROTAC molecules, improving their pharmacokinetic properties and cellular uptake. The Boc group facilitates selective deprotection under mild acidic conditions, enabling precise control over conjugation chemistry. This innovation has accelerated the development of next-generation targeted protein degraders for oncology and neurodegenerative diseases.

Further investigations have explored m-PEG4-Boc's role in antibody-drug conjugates (ADCs). A recent *Bioconjugate Chemistry* article (2024) detailed its use as a linker for payload attachment, minimizing aggregation and enhancing in vivo stability. The PEG4 spacer was shown to reduce immunogenicity while maintaining optimal drug release kinetics, addressing a longstanding challenge in ADC design. These findings position m-PEG4-Boc as a promising candidate for clinical-stage ADC optimization.

In the realm of peptide therapeutics, m-PEG4-Boc has been instrumental in improving membrane permeability and proteolytic resistance. Researchers at MIT (2023) utilized this compound to modify GLP-1 analogs, achieving prolonged half-life without compromising receptor binding affinity. The Boc-protected intermediate allowed for efficient solid-phase peptide synthesis (SPPS), streamlining production of PEGylated peptides for metabolic disorders.

The synthetic accessibility of m-PEG4-Boc (883554-11-8) continues to drive innovation. A 2024 *Organic Process Research & Development* report highlighted a novel continuous-flow manufacturing process that achieves >95% purity at kilogram scale, addressing supply chain challenges for preclinical development. This technical breakthrough aligns with growing demand for PEG-based linkers in biologics manufacturing.

Looking ahead, researchers are investigating m-PEG4-Boc's potential in RNA therapeutics and targeted nanocarriers. Preliminary data from UCSD (2024) suggests its utility in stabilizing siRNA-lipid complexes while enabling triggered release in endosomes. These developments underscore the compound's expanding role in cutting-edge modalities beyond traditional small-molecule applications.

In conclusion, m-PEG4-Boc (883554-11-8) represents a multifaceted tool in modern drug development, with demonstrated value across PROTACs, ADCs, peptide engineering, and emerging therapeutic platforms. Its unique combination of chemical handle versatility and favorable biophysical properties ensures continued relevance in addressing complex delivery and targeting challenges in precision medicine.